N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2,4,6-trichlorophenoxy)acetamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2,4,6-trichlorophenoxy)acetamide
• InChI: InChI=1S/C17H13Cl3N2O3S/c1-2-24-10-3-4-13-14(7-10)26-17(21-13)22-15(23)8-25-16-11(19)5-9(18)6-12(16)20/h3-7H,2,8H2,1H3,(H,21,22,23)
• InChI Key: VCTJOECWNOQNDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)COC3=C(C=C(C=C3Cl)Cl)Cl
• Molecular Formula: C17H13Cl3N2O3S
• Molecular Weight: 431.7 g/mol

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2,4,6-trichlorophenoxy)acetamide, commonly known as BTA-EG6, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BTA-EG6 is a fluorescent probe that has been used in various biochemical and physiological studies.

Mechanism of Action

BTA-EG6 works by binding to specific molecules or structures in cells or tissues, resulting in fluorescence. The fluorescence of BTA-EG6 can be used to monitor changes in the concentration of specific molecules or structures in real-time. BTA-EG6 is a versatile probe that can be used to study a wide range of biological processes.
Biochemical and Physiological Effects
BTA-EG6 has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not interfere with cellular processes or cause toxicity. BTA-EG6 is a safe and reliable probe that can be used in a wide range of experiments.

Advantages and Limitations for Lab Experiments

The main advantage of BTA-EG6 is its high sensitivity and specificity. It can detect changes in the concentration of specific molecules or structures in real-time. BTA-EG6 is also easy to use and does not require complex equipment. However, BTA-EG6 has some limitations. It is not suitable for long-term experiments or experiments that require high temporal resolution. BTA-EG6 is also sensitive to pH changes, which can affect its fluorescence.

Future Directions

The future directions for BTA-EG6 include the development of new derivatives with improved properties, such as increased sensitivity and specificity. BTA-EG6 can also be used in combination with other probes to study complex biological processes. The use of BTA-EG6 in clinical applications, such as disease diagnosis and treatment, is also an area of future research.
Conclusion
In conclusion, BTA-EG6 is a versatile fluorescent probe that has gained significant attention in the field of scientific research. It has been used in various applications, including the study of protein-lipid interactions, intracellular calcium dynamics, and protease activity. BTA-EG6 has minimal biochemical and physiological effects on cells and tissues and is a safe and reliable probe. However, it has some limitations, such as sensitivity to pH changes. The future directions for BTA-EG6 include the development of new derivatives with improved properties and the use of BTA-EG6 in clinical applications.

Scientific Research Applications

BTA-EG6 has been widely used as a fluorescent probe in various scientific research applications. It has been used to study the interaction of proteins with lipid membranes, the localization of proteins in live cells, and the detection of reactive oxygen species. BTA-EG6 has also been used to study the dynamics of intracellular calcium ions and the activity of proteases.